Cas no 858117-96-1 (Methanone, (3-hydroxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-)

• Product Name: Methanone, (3-hydroxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
• CAS No: 858117-96-1
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 663236
• PubChem ID: 11299387
• Update Time: 2025-04-19

Methanone, (3-hydroxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-hydroxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
• (3-hydroxyphenyl)-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
• DTXSID80461650
• SCHEMBL857000
• 858117-96-1

• Inchi： 1S/C14H10N2O2/c17-10-4-1-3-9(7-10)13(18)12-8-16-14-11(12)5-2-6-15-14/h1-8,17H,(H,15,16)
• InChI Key： WXFZEBHNGYKMJU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)O)C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 238.074227566g/mol
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų